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Compound of Interest

Compound Name: Feglymycin

Cat. No.: B1672328

For Immediate Implementation: The following guidelines provide essential safety and logistical
information for the proper disposal of Feglymycin. Adherence to these procedures is critical for
ensuring laboratory safety, environmental protection, and regulatory compliance. This
document serves as a direct, procedural guide for researchers, scientists, and drug
development professionals.

Feglymycin is classified as a hazardous substance that is harmful if swallowed and very toxic
to aquatic life with long-lasting effects.[1] Therefore, it is imperative that Feglymycin and any
materials contaminated with it are disposed of as hazardous chemical waste through an
approved waste disposal plant.[1] Under no circumstances should Feglymycin waste be
disposed of down the drain or in regular trash.[2][3]

Waste Classification and Segregation

All Feglymycin waste must be classified as hazardous chemical waste.[1][4] It is crucial to
segregate Feglymycin waste from non-hazardous and other types of chemical waste to
ensure proper handling and disposal.[4][5] Incompatible chemicals should never be mixed in

the same container.[6]

Key Disposal Principles:
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Waste Type Disposal Protocol

Treat as P-listed or U-listed hazardous waste

Unused/Expired Feglymycin (acutely or toxic commercial chemical product).

(410718l

High-concentration stock solutions are
Stock Solutions considered hazardous chemical waste and must

be collected for professional disposal.[1]

) o Collect in a designated, leak-proof container. Do
Contaminated Liquid Waste o
not drain dispose.

Includes gloves, pipette tips, vials, and other
Contaminated Solid Waste labware. Collect in a designated, puncture-

resistant container.

Step-by-Step Disposal Protocols
Disposal of Solid Feglymycin Waste:
o Container Selection: Use a designated, puncture-resistant, and leak-proof container clearly

labeled for hazardous chemical waste.[5] The container must be compatible with
Feglymycin and have a secure, tight-fitting lid.[5][9]

» Collection: Place all solid materials contaminated with Feglymycin, such as gloves, pipette
tips, and empty vials, directly into the designated waste container.

e Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full
chemical name "Feglymycin," and any other information required by your institution's
Environmental Health and Safety (EHS) department.[5]

o Storage: Store the sealed container in a designated satellite accumulation area within the
laboratory, away from incompatible materials.[2]

» Disposal: Arrange for pickup and disposal through your institution's EHS-approved
hazardous waste contractor.[2][10]

Disposal of Liquid Feglymycin Waste:
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» Container Selection: Use a designated, leak-proof container with a screw-top cap.[5] The
container material must be compatible with Feglymycin. Plastic containers are often
preferred.[2]

o Collection: Collect all liquid waste containing Feglymycin, including stock solutions and
used media, in this container. Do not overfill the container; leave at least 10% headspace for
expansion.[11]

o Labeling: Clearly label the container with "Hazardous Waste," the name "Feglymycin," and
the approximate concentration.[6]

o Storage: Keep the container tightly sealed when not in use and store it in a designated
satellite accumulation area with secondary containment to prevent spills.[5]

o Disposal: Contact your institution's EHS department to arrange for the collection and
disposal of the liquid hazardous waste.[2][10]

Decontamination of Empty Containers:

Empty containers that held pure Feglymycin must be triple-rinsed with a suitable solvent.[5][9]
The rinsate must be collected and disposed of as liquid hazardous chemical waste.[5][9] After
triple-rinsing, the container can be disposed of as non-hazardous waste, in accordance with
institutional policies.[5]

Experimental Workflow for Feglymycin Disposal

The following diagram outlines the decision-making process and workflow for the proper
disposal of Feglymycin waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Feglymycin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1672328?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672328?utm_src=pdf-body
https://www.benchchem.com/product/b1672328?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

. bitesizebio.com [bitesizebio.com]

. ehrs.upenn.edu [ehrs.upenn.edu]

. ehs.howard.edu [ehs.howard.edu]

. danielshealth.com [danielshealth.com]

. campussafety.lehigh.edu [campussafety.lehigh.edu]
. chemistry.utoronto.ca [chemistry.utoronto.ca]

. goodway.com [goodway.com]

. hawkinsandscott.co.uk [hawkinsandscott.co.uk]

°
(] [e0] ~ (o)) )] EaN w N -

. rtong.people.ust.hk [rtong.people.ust.hk]
e 10. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]

e 11. Hazardous Waste Disposal Procedures | The University of Chicago Environmental
Health and Safety [safety.uchicago.edu]

 To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for Feglymycin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672328#feglymycin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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